CID 71334739
Description
For instance, oscillatoxin derivatives (e.g., CID 101283546, CID 185389) share structural motifs such as polyketide backbones and halogenated substituents, which are critical for their biological activity .
Properties
Molecular Formula |
Ce3Sn7 |
|---|---|
Molecular Weight |
1251.3 g/mol |
InChI |
InChI=1S/3Ce.7Sn |
InChI Key |
BMOQLOWXCKGJEC-UHFFFAOYSA-N |
Canonical SMILES |
[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Ce].[Ce].[Ce] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of a chemical compound typically involves several synthetic routes and reaction conditions. These methods can vary depending on the desired purity, yield, and application of the compound. Common synthetic routes include:
Direct Synthesis: Combining reactants under specific conditions to form the desired compound.
Catalytic Reactions: Using catalysts to accelerate the reaction and improve yield.
Purification Steps: Techniques such as crystallization, distillation, and chromatography to purify the final product.
Industrial Production Methods
In an industrial setting, the production of a compound like CID 71334739 would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using large-scale reactors, and implementing quality control measures to ensure consistency and purity.
Chemical Reactions Analysis
Types of Reactions
Chemical compounds can undergo various types of reactions, including:
Oxidation: The loss of electrons, often involving oxygen or other oxidizing agents.
Reduction: The gain of electrons, typically involving reducing agents.
Substitution: Replacing one functional group with another in the molecule.
Addition: Adding atoms or groups to a molecule without removing any atoms.
Common Reagents and Conditions
The specific reagents and conditions used in these reactions depend on the compound’s structure and desired transformation. Common reagents include acids, bases, oxidizing agents, and reducing agents. Reaction conditions such as temperature, pressure, and solvent choice are also crucial for achieving the desired outcome.
Major Products
The major products formed from these reactions depend on the starting material and the type of reaction. For example, oxidation of an alcohol might produce a ketone or aldehyde, while substitution reactions can yield a variety of functionalized derivatives.
Scientific Research Applications
Chemistry
In chemistry, compounds like CID 71334739 can be used as intermediates in the synthesis of more complex molecules. They may also serve as reagents or catalysts in various chemical reactions.
Biology
In biological research, such compounds might be used to study biochemical pathways, enzyme interactions, or cellular processes. They can also serve as probes or markers in molecular biology experiments.
Medicine
In medicine, compounds with specific biological activities can be developed into therapeutic agents. They might be used to treat diseases, modulate biological pathways, or serve as diagnostic tools.
Industry
In industrial applications, chemical compounds are used in the production of materials, pharmaceuticals, agrochemicals, and other products. They can also be used in processes such as polymerization, catalysis, and material modification.
Mechanism of Action
The mechanism of action of a compound involves understanding how it interacts with biological targets and pathways. This includes:
Binding to Receptors: The compound may bind to specific receptors on cells, triggering a biological response.
Enzyme Inhibition: It might inhibit the activity of enzymes, affecting metabolic pathways.
Signal Transduction: The compound could modulate signal transduction pathways, altering cellular responses.
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural Comparisons
CID 71334739 is hypothesized to share structural features with oscillatoxin derivatives (Figure 1). For example:
- Oscillatoxin D (CID 101283546) : Contains a macrocyclic lactone core with methyl and hydroxyl groups.
- 30-Methyl-oscillatoxin D (CID 185389) : Features a methyl substitution at position 30, enhancing hydrophobicity.
- This compound : Likely differs in substituent patterns (e.g., halogenation or glycosylation), which could influence bioactivity .
Physicochemical Properties
| Property | This compound | Oscillatoxin D (CID 101283546) | 30-Methyl-oscillatoxin D (CID 185389) |
|---|---|---|---|
| Molecular Formula | Not reported | C₃₄H₅₄O₁₀ | C₃₅H₅₆O₁₀ |
| Molecular Weight | Not reported | 634.8 g/mol | 648.8 g/mol |
| Solubility | Not reported | Low (hydrophobic core) | Very low (enhanced lipophilicity) |
| Bioavailability | Not reported | Moderate (cell-penetrant) | Poor (high logP) |
Table 1: Inferred physicochemical properties of this compound and oscillatoxin analogs.
Research Challenges and Limitations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
